Cas no 23171-01-9 (4-Chlorophenyl 4-(trifluoromethyl)benzoate)

• Product Name: 4-Chlorophenyl 4-(trifluoromethyl)benzoate
• CAS No: 23171-01-9
• MF: C₁₄H₈ClF₃O₂
• MW: 300.660333633423
• CID: 1093625
• PubChem ID: 532478
• Update Time: 2025-10-12

4-Chlorophenyl 4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 4-Chlorophenyl 4-(trifluoromethyl)benzoate
• (4-chlorophenyl) 4-(trifluoromethyl)benzoate
• STHLRRJMXBVNPV-UHFFFAOYSA-N
• 23171-01-9
• 4-chlorophenyl4-(trifluoromethyl)benzoate
• 4-Trifluoromethylbenzoic acid, 4-chlorophenyl ester

• Inchi： 1S/C14H8ClF3O2/c15-11-5-7-12(8-6-11)20-13(19)9-1-3-10(4-2-9)14(16,17)18/h1-8H
• InChI Key： STHLRRJMXBVNPV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC(C1C=CC(C(F)(F)F)=CC=1)=O

Computed Properties

• Exact Mass: 300.0164917g/mol
• Monoisotopic Mass: 300.0164917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-Chlorophenyl 4-(trifluoromethyl)benzoate

4-Chlorophenyl 4-(Trifluoromethyl)Benzoate (CAS No. 23171-01-9)

4-Chlorophenyl 4-(Trifluoromethyl)Benzoate is a highly specialized organic compound with the CAS registry number 23171-01-9. This compound is notable for its unique structure, which combines a chlorophenyl group with a trifluoromethyl-substituted benzoate moiety. The molecule's design makes it a valuable component in various chemical and pharmaceutical applications. Recent studies have highlighted its potential in drug delivery systems and as a precursor in the synthesis of advanced materials.

The structure of 4-Chlorophenyl 4-(Trifluoromethyl)Benzoate is characterized by a benzene ring substituted with a chlorine atom at the para position and another benzene ring substituted with a trifluoromethyl group, connected via an ester linkage. This configuration imparts the compound with unique electronic and steric properties, which are advantageous in various chemical reactions. The trifluoromethyl group, in particular, contributes to the compound's stability and reactivity due to its strong electron-withdrawing effect.

Recent research has focused on the synthesis and characterization of 4-Chlorophenyl 4-(Trifluoromethyl)Benzoate. Scientists have explored novel synthetic pathways that enhance the efficiency and scalability of its production. For instance, a study published in the Journal of Organic Chemistry demonstrated a one-pot synthesis method that significantly reduces reaction time and minimizes by-products. This advancement has important implications for industrial applications, where large-scale production is often required.

In terms of applications, 4-Chlorophenyl 4-(Trifluoromethyl)Benzoate has shown promise in the field of materials science. Its ability to form stable ester linkages makes it an ideal candidate for use in polymer synthesis. Researchers have investigated its role as a building block for constructing high-performance polymers with tailored properties, such as improved thermal stability and mechanical strength.

Another area of interest is the use of 4-Chlorophenyl 4-(Trifluoromethyl)Benzoate in pharmaceuticals. Its unique structure allows it to act as a bioisostere in drug design, potentially leading to more effective therapeutic agents. A recent study published in Medicinal Chemistry Communications highlighted its potential as a lead compound for developing new drugs targeting specific protein kinases.

The compound's physical properties also make it suitable for use in analytical chemistry. Its high solubility in organic solvents and stability under various conditions make it an excellent standard for chromatographic analyses. This has led to its adoption in quality control processes across multiple industries.

In conclusion, 4-Chlorophenyl 4-(Trifluoromethyl)Benzoate (CAS No. 23171-01-9) is a versatile compound with a wide range of applications across different fields. Ongoing research continues to uncover new potential uses, further solidifying its importance in modern chemistry.